Cas no 498529-00-3 (L-Valine, L-alanyl-L-glutaminyl-L-isoleucyl-L-isoleucyl-)

L-Valine, L-alanyl-L-glutaminyl-L-isoleucyl-L-isoleucyl- structure
498529-00-3 structure
Product Name:L-Valine, L-alanyl-L-glutaminyl-L-isoleucyl-L-isoleucyl-
CAS No:498529-00-3
MF:C25H46N6O7
MW:542.668746471405
CID:1536222
Update Time:2024-08-23

L-Valine, L-alanyl-L-glutaminyl-L-isoleucyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, L-alanyl-L-glutaminyl-L-isoleucyl-L-isoleucyl-
    • L-Valine, L-alanyl-L-glutaminyl-L-isoleucyl-L-isoleucyl- (9CI)
    • Inchi: 1S/C25H46N6O7/c1-8-13(5)19(30-22(34)16(10-11-17(27)32)28-21(33)15(7)26)24(36)31-20(14(6)9-2)23(35)29-18(12(3)4)25(37)38/h12-16,18-20H,8-11,26H2,1-7H3,(H2,27,32)(H,28,33)(H,29,35)(H,30,34)(H,31,36)(H,37,38)/t13-,14-,15-,16-,18-,19-,20-/m0/s1
    • InChI Key: ZDMHILWSDXELAE-YNZDMMAESA-N
    • SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C)N

Computed Properties

  • Exact Mass: 542.34308

Experimental Properties

  • Density: 1.161±0.06 g/cm3(Predicted)
  • Boiling Point: 929.2±65.0 °C(Predicted)
  • PSA: 222.81
  • pka: 3.37±0.10(Predicted)
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